3-(Azepan-1-ylsulfonyl)benzoic acid

• IUPAC Name: 3-(azepan-1-ylsulfonyl)benzoic acid
• InChI: InChI=1S/C13H17NO4S/c15-13(16)11-6-5-7-12(10-11)19(17,18)14-8-3-1-2-4-9-14/h5-7,10H,1-4,8-9H2,(H,15,16)
• InChI Key: KDJJBORBRZBZPN-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)S(=O)(=O)C2=CC=CC(=C2)C(=O)O
• Molecular Formula: C13H17NO4S
• Molecular Weight: 283.35 g/mol
• CAS No.: 326182-57-4

Description

“3-(Azepan-1-ylsulfonyl)benzoic acid” is a chemical compound with the molecular formula C13H17NO4S. It has a molecular weight of 283.35 g/mol. The IUPAC name for this compound is this compound.

Molecular Structure Analysis

The InChI code for “this compound” is InChI=1S/C13H17NO4S/c15-13(16)11-6-5-7-12(10-11)19(17,18)14-8-3-1-2-4-9-14/h5-7,10H,1-4,8-9H2,(H,15,16). The Canonical SMILES for this compound is C1CCCN(CC1)S(=O)(=O)C2=CC=CC(=C2)C(=O)O.

Physical and Chemical Properties Analysis

The compound has a molecular weight of 283.35 g/mol. It has a topological polar surface area of 83.1 Ų. The compound has a complexity of 407. It has 1 hydrogen bond donor count and 5 hydrogen bond acceptor count.

Scientific Research Applications

• Protein Kinase B Inhibition

  Azepane derivatives, including those related to 3-(Azepan-1-ylsulfonyl)benzoic acid, have been evaluated for inhibiting protein kinase B (PKB-alpha) and protein kinase A (PKA). These compounds have potential applications in drug development due to their plasma stability and high in vitro inhibitory activity against PKA and PKB-alpha (Breitenlechner et al., 2004).

• Synthesis of Benzo[b]azepin-3-ones

  A phosphine-catalyzed intermolecular cyclization methodology has been developed for constructing benzo[b]azepin-3-ones, utilizing compounds related to this compound. These molecules have applications in the synthesis of structures such as angiotensin-converting enzyme inhibitors (Zhang et al., 2019).

• Antibacterial Activity

  Novel derivatives of 3-hydroxybenzoic acid, structurally related to this compound, have been synthesized and shown to possess potent antibacterial activity. These compounds are promising for developing new chemotherapeutic agents (Satpute et al., 2018).

• Drug Development for Cancer Therapy

  3-(3,4-Dihydroisoquinolin-2(1H)-ylsulfonyl)benzoic acids have been identified as potent and selective inhibitors of the aldo-keto reductase AKR1C3, a target in breast and prostate cancer. These findings are significant for cancer drug development (Jamieson et al., 2012).

• Food Science and Nutrition

  Benzoic acid and its derivatives, including this compound-like compounds, are used as preservatives and flavoring agents in food, cosmetics, and pharmaceuticals. Studies have explored their widespread occurrence, human exposure, metabolism, and potential health concerns (del Olmo et al., 2017).

• Pharmaceutical Applications

  Research on benzoic acid and chlorobenzoic acids, closely related to this compound, has focused on their role as model compounds in drug development, particularly in understanding their stability, solubility, and phase behavior in pharmaceutical processes (Reschke et al., 2016).

• Synthesis of Retinoid-like Compounds

  Benzoic acid derivatives have been evaluated for their retinoid-like bioactivity. These studies are significant for the biological and medical application of retinoids, indicating potential uses in dermatology and cancer therapy (Sato et al., 1988).

Mechanism of Action

While the specific mechanism of action for “3-(Azepan-1-ylsulfonyl)benzoic acid” is not available, it’s known that benzoic acid derivatives exhibit antifungal activity by interacting with non-specific components in the cell membrane.